2-(4-Isopropyl-piperazin-1-yl)-pyridin-4-ylamine

• Molecular Formula: C12H20N4
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 2-(4-propan-2-ylpiperazin-1-yl)pyridin-4-amine
• InChI: InChI=1S/C12H20N4/c1-10(2)15-5-7-16(8-6-15)12-9-11(13)3-4-14-12/h3-4,9-10H,5-8H2,1-2H3,(H2,13,14)
• InChI Key: UVWJAPZAFFCJTF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)C2=NC=CC(=C2)N

Description

2-(4-Isopropyl-piperazin-1-yl)-pyridin-4-ylamine is a useful research compound. Its molecular formula is C12H20N4 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.1 g (8 mmol) N-[2-(4-isopropyl-piperazin-1-yl)-pyridin-4-yl]-acetamide and 10.5 ml 4N HCl in 25 ml dioxane was heated to 100° C. for 2 h. After evaporation of all volatiles the residue was treated with water and NaHCO3 aq. sat. and extracted with DCM. The combined organic layers were washed with NaCl aq. sat., dried with MgSO4 and evaporated. The residue was triturated with DCM and dried to yield 1 g (57%) of the title compounds as white solid. MS: (m/e): 221.3 (MH+).